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Compound of Interest

Compound Name: NIR178

Cat. No.: B1193346 Get Quote

For immediate reference, NIR178, also known as Taminadenant or PBF509, should be treated

as a toxic substance for disposal purposes. While some suppliers do not classify this

compound as hazardous, at least one major supplier, Cayman Chemical, categorizes it as

"Toxic if swallowed" and provides specific warnings against improper disposal.[1] To ensure the

highest safety standards in the laboratory, it is imperative to adhere to the more stringent

disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of

NIR178, aligning with best practices for handling chemical waste in a research environment.

Hazard Classification and Safety Precautions
There is conflicting information regarding the hazard classification of NIR178 (CAS Number:

349085-38-7). Researchers should be aware of these discrepancies and operate under the

assumption of higher toxicity to mitigate risk.
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Supplier/Source Hazard Classification Key Recommendations

Cayman Chemical
Acute toxicity - oral 3 H301:

Toxic if swallowed.[1]

Must not be disposed of with

household garbage. Do not

allow to reach sewage system.

Disposal must be made

according to official

regulations. Transported as

UN2811, Toxic solid, organic,

n.o.s.[1]

Sigma-Aldrich/Merck
Not a hazardous substance or

mixture.
Dispose of properly.[2][3]

Tocris Bioscience

This substance does not meet

the classification criteria of the

EC Directives.

Hold all material for

appropriate disposal as

described under section 13 of

SDS. Do not let product enter

drains.

Given the potential for acute oral toxicity, the following personal protective equipment (PPE)

should be worn when handling NIR178 in any form (solid, dissolved, or as waste):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedures
The following procedures are based on the more cautious handling advice and are designed to

prevent environmental contamination and accidental exposure.

Step 1: Waste Segregation
All waste contaminated with NIR178 must be segregated from general and other chemical

waste streams. This includes:
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Unused or expired solid NIR178.

Solutions containing NIR178.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, bench paper).

Empty vials that once contained NIR178.

Step 2: Waste Collection and Labeling
Solid Waste:

Collect all solid NIR178 waste, including contaminated consumables, in a dedicated,

sealable, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical.

Label the container as "Hazardous Waste: Toxic Solid, Organic, n.o.s. (contains

NIR178/Taminadenant)". Include the date accumulation started.

Liquid Waste:

Collect all liquid waste containing NIR178 in a dedicated, leak-proof, and sealable

hazardous waste container.

Do not mix with other solvent waste unless permitted by your institution's hazardous waste

guidelines.

Label the container as "Hazardous Waste: Toxic Liquid, Organic, n.o.s. (contains

NIR178/Taminadenant in [list solvent(s)])". Include the approximate concentration and the

date accumulation started.

Crucially, do not dispose of any liquid containing NIR178 down the drain.[1]

Step 3: Storage of Waste
Store the hazardous waste containers in a designated, secure area within the laboratory.

This area should be away from drains and sources of ignition.
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Ensure the containers are kept closed except when adding waste.

Step 4: Final Disposal
Arrange for the collection of the NIR178 hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all institutional procedures for hazardous waste pickup.

Experimental Workflow for NIR178 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of materials contaminated with NIR178.
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Caption: Workflow for the safe disposal of NIR178 waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

NIR178, protecting both themselves and the environment. Always consult your institution's

specific guidelines for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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